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Compound of Interest

Compound Name: Quinoline, 2,3-dimethyl-, 1-oxide

Cat. No.: B079572

CAS Number: 14300-11-9

This technical guide provides a comprehensive overview of Quinoline, 2,3-dimethyl-, 1-oxide,
a heterocyclic organic compound of interest to researchers, scientists, and professionals in
drug development. This document details its chemical properties, synthesis, spectroscopic
data, and potential biological activities, presenting available quantitative data in structured
tables and outlining experimental methodologies.

Chemical and Physical Properties

Quinoline, 2,3-dimethyl-, 1-oxide is a derivative of quinoline, a bicyclic aromatic nitrogen
heterocycle. The addition of two methyl groups at the 2 and 3 positions and an N-oxide group
at position 1 significantly influences its physicochemical properties and biological activity. While
exhaustive experimental data for this specific compound is not widely published, the following
table summarizes key known and estimated properties.
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Property Value Reference
CAS Number 14300-11-9

Molecular Formula C11H11:NO

Molecular Weight 173.21 g/mol

Appearance Solid (predicted)

Boiling Point Not available

Melting Point Not available

Sparingly soluble in water

Solubilit
Y (predicted)

Synthesis and Experimental Protocols

The synthesis of quinoline N-oxides is a well-established process in organic chemistry. While a
specific detailed protocol for Quinoline, 2,3-dimethyl-, 1-oxide is not readily available in the
reviewed literature, a general and widely applicable method involves the oxidation of the
corresponding quinoline.

General Synthesis Workflow:

The synthesis of Quinoline, 2,3-dimethyl-, 1-oxide can be conceptualized through the
following workflow, starting from the precursor 2,3-dimethylquinoline.

2,3-Dimethylquinoline
s N-Oxidation Reaction —>| Quinoline, 2,3-dimethyl-, 1-oxide -
Oxidizing Agent

(e.g., m-CPBA, Hz202)

Click to download full resolution via product page

A generalized workflow for the synthesis of Quinoline, 2,3-dimethyl-, 1-oxide.
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Detailed Experimental Protocol (General Method):

The following protocol is a generalized procedure for the N-oxidation of quinolines and can be
adapted for the synthesis of the target compound.

Dissolution: Dissolve the starting material, 2,3-dimethylquinoline, in a suitable organic
solvent such as dichloromethane or chloroform.

Addition of Oxidizing Agent: To the stirred solution, add an oxidizing agent. Common choices
include meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid. The
addition is typically performed portion-wise or dropwise at a controlled temperature, often at
0 °C, to manage the exothermic nature of the reaction.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC) until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is washed with a basic solution, such as
saturated sodium bicarbonate, to remove acidic byproducts. The organic layer is then
washed with brine, dried over an anhydrous salt like sodium sulfate, and the solvent is
removed under reduced pressure.

Purification: The crude product is purified using column chromatography on silica gel or by
recrystallization from a suitable solvent system to yield the pure Quinoline, 2,3-dimethyl-, 1-
oxide.

Spectroscopic Characterization

The structural elucidation of Quinoline, 2,3-dimethyl-, 1-oxide relies on various spectroscopic
techniques. While specific spectra for this compound are not widely available, the expected
characteristic signals are described below based on the analysis of related quinoline
derivatives.[1][2][3][4][5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the quinoline ring system, with chemical shifts influenced by the N-oxide and
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methyl groups. The two methyl groups at the C2 and C3 positions would likely appear as
singlets in the aliphatic region of the spectrum.

e 13C NMR: The carbon NMR spectrum would display signals corresponding to the eleven
carbon atoms in the molecule. The chemical shifts of the carbons in the heterocyclic ring
would be particularly affected by the N-oxide functionality.

Infrared (IR) Spectroscopy:

The IR spectrum would provide information about the functional groups present. Key expected
absorption bands include:

e C-H stretching vibrations for the aromatic and methyl groups.

e C=C and C=N stretching vibrations characteristic of the quinoline ring.
e Astrong N-O stretching band, which is a hallmark of N-oxides.

Mass Spectrometry (MS):

Mass spectrometry is a crucial tool for determining the molecular weight and fragmentation
pattern of the compound. The electron impact (El) mass spectrum would likely show a
prominent molecular ion peak (M*) corresponding to the molecular weight of 173.21. The
fragmentation of quinoline N-oxides often involves the characteristic loss of an oxygen atom
(IM-16]") or a hydroxyl radical ([M-17]%).[7][8][9][10][11]

Potential Biological Activities

Quinoline derivatives are known to exhibit a wide range of biological activities, including
antimicrobial and anticancer properties.[12][13][14][15][16][17][18] The introduction of an N-
oxide group can modulate these activities and, in some cases, enhance the potency or alter the
mechanism of action.

Antimicrobial Activity:

Many quinoline-based compounds have demonstrated significant antibacterial and antifungal
properties. The N-oxide functionality can influence the electronic properties of the quinoline ring
system, potentially enhancing its interaction with microbial targets. While specific studies on the
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antimicrobial effects of Quinoline, 2,3-dimethyl-, 1-oxide are limited, it represents a scaffold
of interest for the development of new antimicrobial agents.

Anticancer Activity:

Quinoline N-oxides have been investigated for their potential as anticancer agents.[13][14] The
mechanism of action for some quinoline derivatives involves the inhibition of key cellular
processes in cancer cells, such as DNA replication and cell division. The planar structure of the
quinoline ring allows for intercalation into DNA, while the N-oxide group can participate in redox
cycling, leading to the generation of reactive oxygen species (ROS) that induce oxidative stress
and apoptosis in cancer cells.

Signaling Pathway Relationship:

The potential anticancer effects of quinoline derivatives can be linked to their interference with
critical cellular signaling pathways. A generalized logical relationship for a potential anticancer
mechanism is depicted below.
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A putative mechanism of anticancer action for a quinoline N-oxide derivative.

Conclusion

Quinoline, 2,3-dimethyl-, 1-oxide, identified by CAS number 14300-11-9, is a compound with
significant potential for further investigation in the fields of medicinal chemistry and materials
science. This guide has summarized the available information regarding its properties,
synthesis, and potential biological activities. Further experimental studies are warranted to fully
elucidate its spectroscopic characteristics, detailed biological mechanisms, and potential
therapeutic applications. The methodologies and conceptual frameworks presented here
provide a solid foundation for researchers and drug development professionals to advance the
understanding and application of this and related quinoline N-oxide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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